Cas no 159768-51-1 (Methyl 2-amino-4-fluoro-5-methoxybenzoate)

• Product Name: Methyl 2-amino-4-fluoro-5-methoxybenzoate
• CAS No: 159768-51-1
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• MDL: MFCD16159159
• CID: 1073573
• PubChem ID: 54517063
• Update Time: 2025-04-20

Methyl 2-amino-4-fluoro-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-fluoro-5-methoxybenzoate
• 2-amino-4-fluoro-5-methoxybenzoic acid methyl ester
• 4-fluoro-5-methoxyanthranilic acid methyl ester
• methylaminofluoromethoxybenzoate
• 2-Amino-4-fluoro-5-methoxy-benzoic acid methyl ester
• Benzoic acid, 2-amino-4-fluoro-5-methoxy-, methyl ester
• methyl2-amino-4-fluoro-5-methoxybenzoate
• EN300-130266
• MFCD16159159
• DTXSID70711893
• SB33988
• DB-260710
• J-521920
• CS-0136601
• MF-0054
• AKOS011270457
• 159768-51-1
• SCHEMBL3424917

• MDL： MFCD16159159
• Inchi： 1S/C9H10FNO3/c1-13-8-3-5(9(12)14-2)7(11)4-6(8)10/h3-4H,11H2,1-2H3
• InChI Key： YNDCEJXRQUITDF-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)OC)C=C1OC)N

Computed Properties

• Exact Mass: 199.06400
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55000
• LogP: 1.78430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives